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Compound of Interest

Compound Name: N-Ethylpropionamide

Cat. No.: B1205720 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, weight,

and key physicochemical properties of N-Ethylpropionamide. It includes detailed experimental

protocols for its characterization and visualizations to aid in understanding its structure and

analytical workflow.

Quantitative Data Summary
The following table summarizes the key quantitative data for N-Ethylpropionamide.
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Property Value Reference(s)

Molecular Formula C₅H₁₁NO [1]

Molecular Weight 101.15 g/mol [1]

IUPAC Name N-ethylpropanamide [1]

CAS Number 5129-72-6 [1]

Density 0.91 g/cm³ [2]

Boiling Point 116 °C / 25 mmHg [2]

Refractive Index 1.4340 - 1.4370 [2]

Water Solubility 12.7 g/L (Predicted) [3]

logP 0.98 (Predicted) [3]

Polar Surface Area 32.59 Å² (Predicted) [3]

Molecular Structure
N-Ethylpropionamide is a secondary carboxylic acid amide, characterized by a propionyl

group attached to the nitrogen atom of an ethylamine.[3]
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Constituent Elements

N-Ethylpropionamide
(C₅H₁₁NO)

Carbon (C)

x 5

Hydrogen (H)

x 11

Nitrogen (N)

x 1

Oxygen (O)

x 1
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Sample Preparation
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GC Injection
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Electron Ionization (70 eV)

Mass Analysis
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Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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